![molecular formula C12H15ClN2O2 B6214612 2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride CAS No. 2731007-62-6](/img/no-structure.png)
2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride
Overview
Description
2-(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride, also known as BMAA-HCl, is an organic compound that has been used in a variety of scientific research applications. BMAA-HCl is a derivative of BMAA, which is a neurotoxin that has been linked to a number of neurological diseases. BMAA-HCl has gained attention due to its potential to be used in research on the effects of BMAA on the human body.
Scientific Research Applications
2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride has been used extensively in scientific research, particularly in studies of the neurotoxic effects of BMAA. It has been used in studies of the effects of BMAA on the human body, including its potential to cause neurological disorders such as Alzheimer’s disease, Parkinson’s disease, and amyotrophic lateral sclerosis (ALS). 2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride has also been used in studies of the effects of BMAA on animals, including studies of its potential to cause neurodegenerative diseases.
Mechanism of Action
The exact mechanism of action of 2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride is not yet fully understood. However, it is believed that 2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride is able to cross the blood-brain barrier and enter the central nervous system, where it can interact with proteins and other molecules. This interaction can lead to the production of free radicals, which can cause oxidative damage to cells and lead to neurological disorders.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride are not yet fully understood. However, research has shown that 2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride can cause oxidative damage to cells, leading to neurological disorders. Additionally, 2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride has been shown to cause changes in the expression of certain genes, which can lead to changes in the structure and function of proteins.
Advantages and Limitations for Lab Experiments
The use of 2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride in laboratory experiments has a number of advantages. The compound is relatively easy to synthesize and is stable in a wide range of conditions. Additionally, 2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride is relatively non-toxic and has low levels of toxicity. However, there are some limitations to using 2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride in laboratory experiments. The compound is not readily available, and it can be difficult to obtain in large quantities. Additionally, 2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride can be difficult to work with due to its low solubility in water.
Future Directions
There are a number of potential future directions for research on 2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride. Firstly, further research is needed to better understand the mechanism of action of 2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride and its effects on the human body. Additionally, research is needed to explore the potential therapeutic applications of 2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride, such as its potential to be used as a neuroprotective agent. Finally, further research is needed to explore the potential of 2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride as a diagnostic tool, as well as its potential to be used in the development of new drugs.
Synthesis Methods
2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride can be synthesized using a variety of methods. The most common approach is to use a reaction of BMAA with hydrochloric acid, which produces 2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride. This reaction is typically conducted in an organic solvent, such as dimethyl sulfoxide (DMSO). Other methods for synthesizing 2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride include the use of anhydrous hydrogen chloride gas, or the use of a sodium chloride solution.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride' involves the reaction of N-methylacetamide with 2-(chloromethyl)benzofuran followed by the reaction of the resulting intermediate with methylamine hydrochloride.", "Starting Materials": ["N-methylacetamide", "2-(chloromethyl)benzofuran", "methylamine hydrochloride"], "Reaction": ["Step 1: N-methylacetamide is reacted with 2-(chloromethyl)benzofuran in the presence of a base such as potassium carbonate to yield the intermediate 2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide.", "Step 2: The intermediate is then reacted with methylamine hydrochloride in the presence of a base such as sodium hydroxide to yield the final product, 2-{[(1-benzofuran-2-yl)methyl]amino}-N-methylacetamide hydrochloride."] } | |
CAS RN |
2731007-62-6 |
Molecular Formula |
C12H15ClN2O2 |
Molecular Weight |
254.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
